4-butoxy-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide 4-butoxy-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide
Brand Name: Vulcanchem
CAS No.: 392254-22-7
VCID: VC4605119
InChI: InChI=1S/C22H23N3O2S/c1-2-3-13-27-18-11-9-16(10-12-18)22(26)23-21-19-14-28-15-20(19)24-25(21)17-7-5-4-6-8-17/h4-12H,2-3,13-15H2,1H3,(H,23,26)
SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=C3CSCC3=NN2C4=CC=CC=C4
Molecular Formula: C22H23N3O2S
Molecular Weight: 393.51

4-butoxy-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide

CAS No.: 392254-22-7

Cat. No.: VC4605119

Molecular Formula: C22H23N3O2S

Molecular Weight: 393.51

* For research use only. Not for human or veterinary use.

4-butoxy-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide - 392254-22-7

Specification

CAS No. 392254-22-7
Molecular Formula C22H23N3O2S
Molecular Weight 393.51
IUPAC Name 4-butoxy-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide
Standard InChI InChI=1S/C22H23N3O2S/c1-2-3-13-27-18-11-9-16(10-12-18)22(26)23-21-19-14-28-15-20(19)24-25(21)17-7-5-4-6-8-17/h4-12H,2-3,13-15H2,1H3,(H,23,26)
Standard InChI Key CXFJGPISESNTOE-UHFFFAOYSA-N
SMILES CCCCOC1=CC=C(C=C1)C(=O)NC2=C3CSCC3=NN2C4=CC=CC=C4

Introduction

Synthesis and Chemical Behavior

The synthesis of heterocyclic compounds often involves multiple steps, including condensation reactions, cyclization, and substitution reactions. For compounds with thieno and pyrazole rings, the synthesis may start with simpler precursors and involve the formation of the heterocyclic rings through specific reaction conditions.

Synthesis Steps:

  • Starting Materials: Typically involve aromatic amines, aldehydes, and other heterocyclic precursors.

  • Reaction Conditions: May include high temperatures, specific solvents, and catalysts to facilitate ring formation and functional group modifications.

  • Purification Methods: Commonly involve chromatography and crystallization to isolate the final product.

Biological Activities and Applications

Compounds with thieno and pyrazole moieties have been explored for various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Their ability to interact with biological targets makes them potential candidates for drug development.

Biological ActivityPotential Applications
Anti-inflammatoryTreatment of inflammatory diseases.
AntimicrobialDevelopment of new antibiotics.
AnticancerResearch into targeted therapies for cancer.

Research Findings and Future Directions

While specific research findings on 4-butoxy-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide are not available, studies on similar compounds highlight the importance of structural modifications in optimizing biological activity. Future research should focus on synthesizing analogs with improved pharmacokinetic properties and evaluating their efficacy in preclinical models.

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